![molecular formula C18H15N3O3 B268009 N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide](/img/structure/B268009.png)
N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 and has since been studied for its potential applications in various fields, including cancer research, immunology, and neuroscience.
Mechanism of Action
N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide inhibits the activity of PLD by binding to its active site and preventing the hydrolysis of phosphatidylcholine to generate phosphatidic acid. This leads to a decrease in the levels of phosphatidic acid, which is a key signaling molecule involved in cell proliferation and survival.
Biochemical and Physiological Effects
In addition to its effects on PLD activity, this compound has been shown to modulate other signaling pathways involved in cell proliferation and survival. It has been shown to inhibit the activity of Akt, a key signaling molecule involved in cancer cell survival, and to activate the JNK pathway, which is involved in apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide in lab experiments is its specificity for PLD. This allows researchers to selectively target this enzyme and study its role in various cellular processes. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide. One area of interest is the development of more potent and selective PLD inhibitors based on the structure of this compound. Another area of interest is the study of the effects of this compound on other signaling pathways involved in cancer cell proliferation and survival. Finally, the potential therapeutic applications of this compound in cancer treatment and other diseases are also an area of active research.
Synthesis Methods
The synthesis of N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide involves several steps, including the reaction of isonicotinic acid with thionyl chloride, the reaction of the resulting acid chloride with 3-aminobenzophenone, and the reaction of the resulting amide with 2-furylacetic acid. The final product is obtained by treating the resulting intermediate with ammonia gas.
Scientific Research Applications
N-(3-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that plays a key role in cancer cell proliferation and survival. Inhibition of PLD activity by this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
properties
Molecular Formula |
C18H15N3O3 |
---|---|
Molecular Weight |
321.3 g/mol |
IUPAC Name |
N-[3-(furan-2-ylmethylcarbamoyl)phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C18H15N3O3/c22-17(20-12-16-5-2-10-24-16)14-3-1-4-15(11-14)21-18(23)13-6-8-19-9-7-13/h1-11H,12H2,(H,20,22)(H,21,23) |
InChI Key |
QQMDTYHUGNJOIJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=NC=C2)C(=O)NCC3=CC=CO3 |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=NC=C2)C(=O)NCC3=CC=CO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.